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Compound of Interest

4,6-Dichloro-2-
Compound Name:
(trifluoromethyl)pyrimidine

cat. No.: B1317092

For Researchers, Scientists, and Drug Development Professionals

This document provides a concise summary of the core physicochemical properties of 4,6-
Dichloro-2-(trifluoromethyl)pyrimidine, a heterocyclic organic compound relevant in various
chemical synthesis and drug discovery pipelines.

Core Molecular Data

4,6-Dichloro-2-(trifluoromethyl)pyrimidine is a substituted pyrimidine ring. The key
guantitative and qualitative molecular data are summarized below. The molecular formula
indicates the elemental composition, while the molecular weight provides the mass of one mole
of the substance.

Parameter Value Reference
Molecular Formula CsHCIz2F3Nz2 [1112]131[4]
Molecular Weight 216.98 g/mol [3114]
Alternate Molecular Weight 216.97 g/mol [1]

CAS Number 705-24-8 [1]12113]

Structural and Elemental Composition
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The molecular formula CsHCI2FsN2 defines the elemental makeup of the compound. A logical
representation of this composition is provided below.
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Elemental composition of the title compound.

Experimental Protocols

The determination of molecular weight and formula for well-characterized small molecules like
4,6-Dichloro-2-(trifluoromethyl)pyrimidine is typically achieved through a combination of
standard analytical techniques.

e Mass Spectrometry (MS): High-resolution mass spectrometry (HRMS) is the primary method
for accurately determining the monoisotopic mass of a molecule. The resulting mass-to-
charge ratio allows for the confident calculation of the elemental formula.

o Elemental Analysis: Combustion analysis provides the percentage composition of carbon,
hydrogen, and nitrogen. This experimental data is used to derive the empirical formula,
which is then confirmed against the molecular formula obtained from MS.

» Nuclear Magnetic Resonance (NMR) Spectroscopy: tH, 13C, and °F NMR spectroscopy are
used to elucidate the chemical structure, confirming the connectivity of atoms and the

© 2025 BenchChem. All rights reserved. 2/4 Tech Support


https://www.benchchem.com/product/b1317092?utm_src=pdf-body-img
https://www.benchchem.com/product/b1317092?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1317092?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

presence of specific functional groups (e.g., the trifluoromethyl group), which validates the
overall molecular formula.

These methods are foundational in analytical chemistry and details are extensively
documented in standard laboratory procedure manuals and analytical chemistry textbooks.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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